Cas no 1447346-47-5 (benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate)

• Product Name: benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate
• CAS No: 1447346-47-5
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5776776
• PubChem ID: 130500709
• Update Time: 2025-06-14

benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1447346-47-5
• EN300-5058038
• benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate

• Inchi： 1S/C14H19NO3/c1-3-9-17-12(2)10-15-14(16)18-11-13-7-5-4-6-8-13/h3-8,12H,1,9-11H2,2H3,(H,15,16)
• InChI Key： JAAJTSMSNPKBAS-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.6Ų

Additional information on benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate

Comprehensive Overview of Benzyl N-[2-(Prop-2-en-1-yloxy)propyl]carbamate (CAS No. 1447346-47-5)

Benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate, with the CAS number 1447346-47-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative is characterized by its unique molecular structure, which combines a benzyl group with a prop-2-en-1-yloxy side chain. Such structural features make it a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and polymer modifiers.

In recent years, the demand for carbamate-based compounds has surged due to their broad applications in drug discovery and material science. Researchers are particularly interested in how benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate can be utilized to enhance the stability and bioavailability of therapeutic agents. For instance, its allyl ether functionality offers opportunities for click chemistry, a trending topic in synthetic organic chemistry that enables rapid and efficient molecular assembly.

The compound’s CAS No. 1447346-47-5 is frequently searched in academic databases and patent repositories, reflecting its relevance in cutting-edge research. One of the most common queries revolves around its synthetic routes and purification methods, as optimizing these processes is critical for industrial-scale production. Additionally, its potential role in green chemistry initiatives—such as reducing solvent waste or improving atom economy—has become a focal point for environmentally conscious researchers.

From a commercial perspective, benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals highlight its use as a building block for more complex molecules, catering to sectors like pharmaceuticals, cosmetics, and specialty polymers. Its compatibility with microwave-assisted synthesis—a technique gaining traction for its efficiency—further boosts its appeal.

Safety and regulatory compliance are also key considerations for users of this compound. While benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). Researchers often seek information on its storage conditions and compatibility with other reagents, underscoring the importance of detailed technical documentation.

In summary, benzyl N-[2-(prop-2-en-1-yloxy)propyl]carbamate (CAS No. 1447346-47-5) represents a valuable tool in modern chemistry, bridging the gap between academic innovation and industrial application. Its multifaceted properties align with current trends in sustainable synthesis and drug development, making it a compound of enduring interest to scientists and manufacturers alike.